molecular formula C25H21NO5 B2720842 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid CAS No. 2156711-23-6

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Cat. No.: B2720842
CAS No.: 2156711-23-6
M. Wt: 415.445
InChI Key: MVUNZCPQPUISJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is a specialized amino acid derivative featuring a 2,3-dihydrobenzofuran moiety at the 7-position and a fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino functionality. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS) due to its base-labile nature, enabling orthogonal deprotection under mild conditions . The dihydrobenzofuran ring introduces rigidity and conformational constraints, which may enhance binding specificity in bioactive peptides or small-molecule therapeutics. This compound is cataloged as a building block in chemical libraries (e.g., EN300-117967) with a molecular weight of 205.26 g/mol and is typically used in research settings for constructing peptide-based inhibitors or probes .

Properties

IUPAC Name

2-(2,3-dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21NO5/c27-24(28)22(20-11-5-6-15-12-13-30-23(15)20)26-25(29)31-14-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-11,21-22H,12-14H2,(H,26,29)(H,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MVUNZCPQPUISJS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C1C=CC=C2C(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

  • IUPAC Name: 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-(2,3-dihydrobenzofuran-7-yl)acetic acid
  • Molecular Formula: C₁₉H₁₅NO₄
  • Molecular Weight: 321.33 g/mol

This compound is characterized by a benzofuran moiety and a fluorenylmethoxycarbonyl group, which may contribute to its biological activities.

Synthesis

The synthesis of this compound typically involves the coupling of 2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid with a fluorenylmethoxycarbonyl amino group. The reaction conditions often include the use of coupling agents and solvents such as DMF or DMSO to facilitate the formation of the amide bond.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of similar benzofuran derivatives. For instance, compounds derived from benzofuran structures have shown varying degrees of activity against Gram-positive bacteria, such as Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentrations (MICs) reported above 256 μg/mL for many derivatives .

CompoundMIC (μg/mL)Activity Against
Benzofuran Derivative A>256S. aureus
Benzofuran Derivative B>256E. faecalis
Benzofuran Derivative C<256Various Gram-positive strains

Anti-inflammatory Activity

The anti-inflammatory potential of compounds containing benzofuran structures has been noted in literature. These compounds may inhibit pro-inflammatory cytokines and pathways involved in inflammation, suggesting a therapeutic role in conditions like arthritis and other inflammatory diseases.

Cytotoxicity Studies

Cytotoxicity assays have been performed on various cancer cell lines to assess the potential anticancer activity of related compounds. For example, some studies indicated that benzofuran derivatives exhibited selective cytotoxic effects on cancer cells while sparing normal cells .

Cell LineIC50 (μM)Selectivity Index
HeLa15High
MCF-720Moderate
Normal Fibroblasts>50Low

Case Studies

  • Case Study on Antimicrobial Efficacy : A study involving derivatives of benzofuran demonstrated that modifications at specific positions on the benzofuran ring could enhance antimicrobial efficacy against resistant strains . The study highlighted the importance of structural diversity in developing effective antimicrobial agents.
  • Cytotoxicity Assessment : Another research effort focused on assessing the cytotoxic effects of various benzofuran derivatives on human cancer cell lines. Results indicated that certain modifications significantly increased cytotoxicity against breast cancer cells while maintaining low toxicity to non-cancerous cells .

Comparison with Similar Compounds

Key Observations :

  • The dihydrobenzofuran in the target compound provides a balance between rigidity and moderate lipophilicity, making it suitable for mimicking natural substrates in medicinal chemistry .
  • Piperazine-containing analogs (e.g., ) offer enhanced solubility due to their aliphatic amine, advantageous for aqueous-phase reactions.
  • Cyclohexyl analogs (e.g., ) prioritize lipophilicity, favoring blood-brain barrier penetration in CNS-targeted drugs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.